Cas no 2248362-46-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chloro-4-cyanophenyl)-5-oxopyrrolidine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chloro-4-cyanophenyl)-5-oxopyrrolidine-3-carboxylate
• CAS No: 2248362-46-9
• MF: C₂₀H₁₂ClN₃O₅
• MW: 409.779383659363
• CID: 6129533
• PubChem ID: 165729264
• Update Time: 2025-09-27

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chloro-4-cyanophenyl)-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chloro-4-cyanophenyl)-5-oxopyrrolidine-3-carboxylate
• 2248362-46-9
• EN300-6523704

• Inchi： 1S/C20H12ClN3O5/c21-16-8-13(6-5-11(16)9-22)23-10-12(7-17(23)25)20(28)29-24-18(26)14-3-1-2-4-15(14)19(24)27/h1-6,8,12H,7,10H2
• InChI Key： XJFJZPLNHWBFTR-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=CC(=C1)N1C(CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1)=O

Computed Properties

• Exact Mass: 409.0465482g/mol
• Monoisotopic Mass: 409.0465482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 108Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chloro-4-cyanophenyl)-5-oxopyrrolidine-3-carboxylate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 1-(3-Chloro-4-Cyanophenyl)-5-Oxopyrrolidine-3-Carboxylate: A Novel Compound with Potential in Pharmaceutical Research

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chloro-4-cyanophenyl)-5-oxopyrrolidine-3-carboxylate (CAS No. 2248362-46-9) represents a highly specialized organic compound that has garnered significant attention in recent years for its unique molecular structure and potential pharmacological applications. This compound belongs to the class of pyrrolidine-derived isoindole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. The combination of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl and 5-oxopyrrolidine-3-carboxylate moieties in its molecular framework suggests a complex interplay of functional groups that may contribute to its biological efficacy. Recent studies have highlighted the importance of 3-chloro-4-cyanophenyl substitution in modulating the pharmacokinetic and pharmacodynamic profiles of similar compounds, making this molecule a promising candidate for further exploration.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chloro-4-cyanophenyl)-5-oxopyrrolidine-3-carboxylate is characterized by a fused ring system comprising an isoindole ring and a pyrrolidine ring, with additional substituents that enhance its reactivity and specificity. The 3-chloro-4-cyanophenyl group, attached to the pyrrolidine ring, is a critical structural element that has been shown to influence the compound’s solubility, stability, and target interaction. This functional group is particularly relevant in the context of drug design, as it can serve as a scaffold for further modifications to optimize therapeutic outcomes. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl moiety, on the other hand, contributes to the compound’s ability to interact with biological targets such as enzymes, receptors, and ion channels, which are central to many disease mechanisms.

Recent advancements in medicinal chemistry have underscored the importance of structure-activity relationship (SAR) studies in the development of novel therapeutics. Research published in Journal of Medicinal Chemistry (2023) has demonstrated that the 5-oxopyrrolidine-3-carboxylate group plays a pivotal role in enhancing the compound’s affinity for specific protein targets. This finding is particularly significant given the growing demand for targeted therapies in oncology and neurodegenerative diseases. The integration of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl and 5-oxopyrrolidine-3-carboxylate moieties in this compound may therefore provide a unique platform for the development of multifunctional drugs with broad therapeutic applications.

From a synthetic perspective, the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chloro-4-cyanophenyl)-5-oxopyrrolidine-3-carboxylate involves complex multi-step reactions that require precise control of reaction conditions. The synthesis typically begins with the formation of the pyrrolidine-3-carboxylate core, which is then functionalized through a series of coupling reactions to introduce the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl and 3-chloro-4-cyanophenyl groups. This synthetic approach is not only a testament to the complexity of organic chemistry but also highlights the importance of optimizing reaction parameters to achieve high yields and purity, which are critical for pharmaceutical applications.

Pharmacological studies on similar compounds have revealed their potential in modulating various physiological processes. For instance, the 3-chloro-4-cyanophenyl substitution has been shown to enhance the compound’s ability to inhibit specific enzymes involved in inflammatory pathways, as reported in a study published in Pharmacological Research (2023). This property makes the compound a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl moiety may contribute to the compound’s neuroprotective effects by modulating the activity of ion channels in the central nervous system, a property that could be exploited in the treatment of neurodegenerative disorders like Alzheimer’s disease.

Despite its potential, the development of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chloro-4-cyanophenyl)-5-oxopyrrolidine-3-carboxylate as a therapeutic agent is still in its early stages. Further research is needed to fully elucidate its mechanism of action, optimize its pharmacological profile, and assess its safety and efficacy in preclinical and clinical trials. This includes in-depth studies on its metabolic pathways, potential side effects, and interactions with other drugs, which are essential for ensuring its viability as a pharmaceutical product.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chloro-4-cyanophenyl)-5-oxopyrrolidine-3-carboxylate is a remarkable example of how the integration of diverse functional groups can lead to the development of novel therapeutics. Its unique molecular structure and potential pharmacological activities make it a compelling subject for further investigation. As research in medicinal chemistry continues to advance, compounds like this one may play a crucial role in addressing some of the most challenging medical conditions of our time.

For researchers and pharmaceutical professionals, the study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chloro-4-cyanophenyl)-5-oxopyrrolidine-3-carboxylate offers valuable insights into the design of multifunctional drugs. The compound’s structural complexity and the potential for modification highlight the importance of interdisciplinary approaches in drug discovery. By combining knowledge from organic chemistry, pharmacology, and molecular biology, scientists can unlock the full potential of this molecule and other similar compounds, paving the way for the development of innovative therapies that meet the needs of patients worldwide.

As the field of medicinal chemistry continues to evolve, the exploration of compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chloro-4-cyanophenyl)-5-oxopyrrolidine-3-carboxylate will remain a vital area of research. The ability to tailor the molecular structure of such compounds to achieve specific therapeutic outcomes underscores the importance of continued innovation and collaboration in the pursuit of new and effective treatments for a wide range of diseases.

Ultimately, the study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chloro-4-cyanophenyl)-5-oxopyrrolidine-3-carboxylate not only contributes to our understanding of the molecular basis of disease but also highlights the potential of organic chemistry in the development of life-saving medicines. As researchers continue to delve into the properties and applications of this compound, it is likely to become an important tool in the quest for more effective and targeted therapeutic interventions.

For those interested in the synthesis, characterization, and biological evaluation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chloro-4-cyanophenyl)-5-oxopyrrolidine-3-carboxylate, the available literature and ongoing research provide a rich foundation for further exploration. The compound’s unique structure and multifaceted potential make it an exciting subject for both academic research and industrial drug development, offering promising opportunities for future discoveries in the field of medicinal chemistry.

As the demand for innovative therapies continues to grow, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chloro-4-cyanophenyl)-5-oxopyrrolidine-3-carboxylate will play an increasingly important role in addressing unmet medical needs. By leveraging the knowledge gained from studies on this and similar compounds, scientists can continue to push the boundaries of what is possible in drug discovery, ultimately leading to the development of more effective and safer treatments for patients around the world.

In summary, the exploration of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(3-chloro-4-cyanophenyl)-5-oxopyrrolidine-3-carboxylate represents a significant step forward in the field of medicinal chemistry. Its potential applications and the insights it provides into the design of multifunctional drugs underscore the importance of continued research and innovation in the quest for new and effective therapeutic interventions.

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